Cas no 5257-24-9 (3-Methyl-1H-indole-2-carbaldehyde)

3-Methyl-1H-indole-2-carbaldehyde is a versatile heterocyclic compound featuring an indole core substituted with a formyl group at the 2-position and a methyl group at the 3-position. This structural motif makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables facile derivatization, while the indole scaffold contributes to its utility in biologically active compounds. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined reactivity profile and compatibility with various synthetic methodologies enhance its applicability in research and industrial settings.

3-Methyl-1H-indole-2-carbaldehyde structure

5257-24-9 structure

Product Name:3-Methyl-1H-indole-2-carbaldehyde

CAS No:5257-24-9

MF:C₁₀H₉NO

MW:159.184562444687

MDL:MFCD00957066

CID:386513

PubChem ID:329767688

Update Time:2025-10-22

3-Methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-1H-indole-2-carbaldehyde
- 1H-Indole-2-carboxaldehyde,3-methyl-
- 3-Methyl-1H-indole-2-carboxaldehyde
- 3-Methylindole-2-carbaldehyde
- 3-METHYLINDOLE-2-CARBOXALDEHYDE
- Methylindolaldehyd
- NSC125870
- 3-methyl-2-indolecarbaldehyde
- 3-methyl-indole-2-carbaldehyde
- 3- Methyl-2-hydroxymethylenindol
- GHSUORIVDBPKKQ-UHFFFAOYSA-N
- 3-methyl-1H-indole-2-carbaldehyd
- 4949AE
- FCH835675
- SBB010412
- AB0
- NSC-125870
- A829151
- FS-6118
- 5257-24-9
- 3-Methyl-1H-indole-2-carboxaldehyde, 96%
- FT-0635589
- SCHEMBL1254486
- DTXSID80298761
- 3-Methyl-1H-indole-2-carbaldehyde, AldrichCPR
- AB07796
- CS-0041558
- MFCD00957066
- AKOS000303180
- DB-052141
- MDL： MFCD00957066
- Inchi： 1S/C10H9NO/c1-7-8-4-2-3-5-9(8)11-10(7)6-12/h2-6,11H,1H3
- InChI Key： GHSUORIVDBPKKQ-UHFFFAOYSA-N
- SMILES： O=CC1=C(C)C2C=CC=CC=2N1

Computed Properties

Exact Mass: 159.06800
Monoisotopic Mass: 159.068414
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.9
XLogP3: 2.2

Experimental Properties

Density: 1.226
Melting Point: 140-142 °C
Boiling Point: 344.2°Cat760mmHg
Flash Point: 169.9°C
Refractive Index: 1.698
PSA: 32.86000
LogP: 2.28880
Sensitiveness: Air & Moisture Sensitive

3-Methyl-1H-indole-2-carbaldehyde Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H412
Warning Statement： P273
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：2-8°C

3-Methyl-1H-indole-2-carbaldehyde Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-1H-indole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	058908-1g	3-Methyl-1H-indole-2-carbaldehyde	5257-24-9	95%	1g	￡110.00	2022-03-01
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Matrix Scientific	012811-1g	3-Methyl-1H-indole-2-carbaldehyde	5257-24-9		1g	$515.00	2023-09-09
Chemenu	CM238522-250mg	3-Methyl-1H-indole-2-carbaldehyde	5257-24-9	95%	250mg	$54	2024-07-15
Chemenu	CM238522-1g	3-Methyl-1H-indole-2-carbaldehyde	5257-24-9	95%	1g	$136	2024-07-15
eNovation Chemicals LLC	D959558-1g	3-METHYL-1H-INDOLE-2-CARBALDEHYDE	5257-24-9	97%	1g	$110	2024-06-06

3-Methyl-1H-indole-2-carbaldehyde Suppliers

SHANG HAI BO YI YI YAO Technology Co., Ltd.

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(CAS:5257-24-9)3-METHYL-1H-INDOLE-2-CARBOXALDEHYDE

Order Number:BY020

Stock Status:in Stock

Quantity:1g;5g;10g

Purity:97%

Pricing Information Last Updated:Tuesday, 19 August 2025 16:59

Price ($):面议

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Amadis Chemical Company Limited

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(CAS:5257-24-9)3-Methyl-1H-indole-2-carbaldehyde

Order Number:A829151

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:10

Price ($):489.0

Email:sales@amadischem.com

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3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997

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